Cas no 1807245-48-2 (Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate
• CAS No: 1807245-48-2
• MF: C₁₃H₁₀F₃NO₄
• MW: 301.218014240265
• CID: 4943947
• Update Time: 2025-10-31

Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F3NO4/c1-2-20-12(19)5-10-9(6-17)3-8(7-18)4-11(10)21-13(14,15)16/h3-4,7H,2,5H2,1H3
• InChI Key： MXFJDZWZJZPOQH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)C=C(C#N)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate (CAS No. 1807245-48-2): A Comprehensive Overview

Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate, identified by its CAS number 1807245-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a variety of functional groups that make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular framework of Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate consists of a benzene ring substituted with a cyano group at the 2-position, a formyl group at the 4-position, and a trifluoromethoxy group at the 6-position. Additionally, the presence of an acetoate ester at one end of the phenyl ring further enhances its reactivity and utility in synthetic pathways. This combination of electron-withdrawing and electron-donating groups imparts unique chemical properties that make it particularly valuable in medicinal chemistry applications.

In recent years, Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate has been explored as a key intermediate in the synthesis of various biologically active compounds. Its structural features allow for facile modifications through nucleophilic addition reactions, condensation reactions, and other organic transformations, making it a valuable building block for constructing more complex scaffolds. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, which has led to its incorporation in numerous drug discovery programs.

One of the most notable applications of Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate is in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged this compound to synthesize derivatives that exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The cyano and formyl groups provide handles for further functionalization, enabling the creation of molecules with tailored pharmacokinetic profiles and improved therapeutic efficacy.

Recent studies have also highlighted the potential of Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate in the synthesis of antimicrobial agents. The structural motif present in this compound has been shown to interact with bacterial enzymes and cell wall components, leading to the development of novel antibiotics with broad-spectrum activity. This has been particularly relevant in light of the growing concern over antibiotic resistance, where innovative chemical entities are needed to combat emerging pathogens.

The synthesis of Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and cyanoacetic acid derivatives, followed by esterification to introduce the acetoate moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance selectivity and efficiency in these transformations.

The role of computational chemistry and molecular modeling has been instrumental in understanding the reactivity and biological activity of Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate. By leveraging computational methods, researchers can predict how this compound will interact with biological targets at the molecular level, providing insights into its potential therapeutic applications. These computational studies have complemented experimental efforts by identifying promising derivatives for further investigation.

In conclusion, Ethyl 2-cyano-4-formyl-6-(trifluoromethoxy)phenylacetate (CAS No. 1807245-48-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad range of applications. Its incorporation into synthetic strategies has led to the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to remain a cornerstone in drug discovery efforts.